N-benzyl-2-[2-(4-methylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide

• IUPAC Name: N-benzyl-2-[2-(4-methylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]acetamide
• InChI: InChI=1S/C22H20N4O2/c1-16-7-9-18(10-8-16)19-13-20-22(28)25(11-12-26(20)24-19)15-21(27)23-14-17-5-3-2-4-6-17/h2-13H,14-15H2,1H3,(H,23,27)
• InChI Key: NYGKJPOEZKPTOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN3C=CN(C(=O)C3=C2)CC(=O)NCC4=CC=CC=C4
• Molecular Formula: C22H20N4O2
• Molecular Weight: 372.4 g/mol
• CAS No.: 941894-67-3

Description

N-benzyl-2-[2-(4-methylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide is a useful research compound. Its molecular formula is C22H20N4O2 and its molecular weight is 372.428. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• A study by Sebhaoui et al. (2020) described the synthesis of novel compounds including derivatives of the target molecule. These compounds were characterized using X-ray diffraction and theoretical parameters calculated through density functional theory (DFT). Hirshfeld surface analysis method was used to understand significant intermolecular interactions in crystal packing.

Coordination Chemistry and Antioxidant Activity

• In the research by Chkirate et al. (2019), novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives were synthesized. These complexes demonstrated significant antioxidant activity, as assessed by various in vitro methods.

Anti-Inflammatory Activity

• A study conducted by Sunder and Maleraju (2013) synthesized derivatives of the target compound and evaluated them for anti-inflammatory activity. Some derivatives showed significant anti-inflammatory effects.

Potential Antipsychotic Applications

• Research by Wise et al. (1987) explored a series of compounds related to the target molecule for their potential as antipsychotic agents. These compounds showed promising results in behavioral animal tests and were noted for not interacting with dopamine receptors.

Anti-Inflammatory, Analgesic, and Anticancer Properties

• Küçükgüzel et al. (2013) investigated novel derivatives for their potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. One compound, in particular, showed promising results without causing significant tissue damage in liver, kidney, colon, and brain (Küçükgüzel et al., 2013).

Antimicrobial and Anti-Inflammatory Agents

• The synthesis of novel derivatives and their evaluation as antimicrobial and anti-inflammatory agents were the focus of a study by Kendre et al. (2015). They reported the preparation of pyrazole, isoxazole, benzoxazepine, benzothiazepine, and benzodiazepine derivatives.

Anticonvulsant Activity

• A group of derivatives was synthesized and evaluated for anticonvulsant activity in a study by Tarikogullari et al. (2010). The 1, 2, 4-triazole ring derivatives exhibited superior activity compared to pyrazole ring derivatives.